Cas no 869481-94-7 (cis-3,4-Difluoropyrrolidine hydrochloride)

• Product Name: cis-3,4-Difluoropyrrolidine hydrochloride
• CAS No: 869481-94-7
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• MDL: MFCD20230545
• CID: 1090381
• PubChem ID: 66880882
• Update Time: 2025-06-08

cis-3,4-Difluoropyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-rel-3,4-Difluoropyrrolidine hydrochloride
• (3R,4S)-3,4-difluoropyrrolidine,hydrochloride
• cis-3,4-Difluoropyrrolidine hydrochloride
• CIS-3,4-DIFLUOROPYRROLIDINE HCL
• AK142966
• trans-3,4-Difluoropyrrolidine hydrochloride
• JDUYOMPVOXGHIR-HKTIBRIUSA-N
• PB36231
• SB20484
• AX8282535
• (3S,4R)-3,4-Difluoropyrrolidine hydrochloride
• (3R,4S)-3,4-difluoropyrrolidine hydrochloride
• rel-(3S,4R)-3,4-Difluoropyrrolidine hydrochloride
• (3r,4s)-rel-3,4
• Pyrrolidine, 3,4-difluoro-, hydrochloride, (3R,4S)-rel- (9CI)
• (3R*,4S*)-3,4-Difluoropyrrolidine hydrochloride
• (3R,4S) -rel-3,4-difluoropyrrolidine hydrochloride
• CS-0012663
• SCHEMBL1026466
• 869481-94-7
• (3R,4S)-3,4-difluoropyrrolidine;hydrochloride
• (3R,4S)-3,4-Difluoropyrrolidine--hydrogen chloride (1/1)
• DTXSID20735948
• DS-6590
• MFCD20230545
• (3r,4s)-rel-3,4-difluoropyrrolidine hydrochloride
• AKOS022175687
• Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3S,4R)-rel-
• EN300-216209
• (3S,4R)-rel-3,4-Difluoropyrrolidinehydrochloride

• MDL： MFCD20230545
• Inchi： 1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4+;
• InChI Key： JDUYOMPVOXGHIR-HKTIBRIUSA-N
• SMILES： F[C@@H]1CNC[C@@H]1F.Cl

Computed Properties

• Exact Mass: 143.0313333g/mol
• Monoisotopic Mass: 143.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

cis-3,4-Difluoropyrrolidine hydrochloride Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds

Additional information on cis-3,4-Difluoropyrrolidine hydrochloride

Introduction to cis-3,4-Difluoropyrrolidine Hydrochloride (CAS No. 869481-94-7)

cis-3,4-Difluoropyrrolidine hydrochloride (CAS No. 869481-94-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral, fluorinated pyrrolidine derivative, which makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents. The unique structural features of cis-3,4-Difluoropyrrolidine hydrochloride contribute to its potential as a building block in the synthesis of biologically active molecules.

The chemical structure of cis-3,4-Difluoropyrrolidine hydrochloride consists of a five-membered pyrrolidine ring with two fluorine atoms attached at the 3 and 4 positions. The presence of these fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The chiral nature of the compound further adds to its complexity and utility in asymmetric synthesis and drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance the pharmacological properties of drugs. Fluorine atoms can improve the metabolic stability, lipophilicity, and binding affinity of drug molecules, making them more effective in treating various diseases. In this context, cis-3,4-Difluoropyrrolidine hydrochloride has been explored as a key intermediate in the synthesis of several promising drug candidates.

One notable application of cis-3,4-Difluoropyrrolidine hydrochloride is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound to synthesize potent inhibitors of kinases and proteases, which are crucial targets in cancer and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through the use of cis-3,4-Difluoropyrrolidine hydrochloride has led to improved potency and selectivity, reducing potential side effects.

In addition to its role in drug discovery, cis-3,4-Difluoropyrrolidine hydrochloride has also been investigated for its potential as a ligand in metal-catalyzed reactions. The unique electronic properties of the fluorine atoms can enhance the catalytic activity and selectivity of transition metal complexes, making them more efficient in various synthetic transformations. This application has significant implications for the development of new methodologies in organic synthesis.

The synthesis of cis-3,4-Difluoropyrrolidine hydrochloride has been optimized through several routes, each offering different advantages in terms of yield and scalability. One common approach involves the reaction of 1-bromo-2-fluoroethane with ammonia followed by ring closure and subsequent fluorination steps. Another method involves the use of chiral catalysts to achieve high enantiomeric purity, which is essential for pharmaceutical applications.

The physical and chemical properties of cis-3,4-Difluoropyrrolidine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 160 to 162°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but is sparingly soluble in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, cis-3,4-Difluoropyrrolidine hydrochloride should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory practices should be followed when handling this compound to ensure safety and prevent contamination.

The future prospects for cis-3,4-Difluoropyrrolidine hydrochloride are promising. Ongoing research continues to uncover new applications for this versatile compound across various fields. For example, recent studies have explored its potential as a scaffold for developing novel antiviral agents targeting emerging viral threats. Additionally, its use as a chiral ligand in asymmetric catalysis is expected to lead to more efficient and environmentally friendly synthetic methods.

In conclusion, cis-3,4-Difluoropyrrolidine hydrochloride (CAS No. 869481-94-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for developing new therapeutic agents and improving existing synthetic methodologies. As research progresses, it is likely that even more innovative uses for this compound will be discovered.